Cas no 1807282-65-0 (Ethyl 3-cyano-4-difluoromethoxy-2-fluorobenzoate)
Ethyl 3-cyano-4-difluoromethoxy-2-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-cyano-4-difluoromethoxy-2-fluorobenzoate
-
- Inchi: 1S/C11H8F3NO3/c1-2-17-10(16)6-3-4-8(18-11(13)14)7(5-15)9(6)12/h3-4,11H,2H2,1H3
- InChI Key: VGARCEUSKBFSEV-UHFFFAOYSA-N
- SMILES: FC1C(C#N)=C(C=CC=1C(=O)OCC)OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 342
- XLogP3: 2.9
- Topological Polar Surface Area: 59.3
Ethyl 3-cyano-4-difluoromethoxy-2-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015018472-250mg |
Ethyl 3-cyano-4-difluoromethoxy-2-fluorobenzoate |
1807282-65-0 | 97% | 250mg |
475.20 USD | 2021-06-18 | |
| Alichem | A015018472-500mg |
Ethyl 3-cyano-4-difluoromethoxy-2-fluorobenzoate |
1807282-65-0 | 97% | 500mg |
855.75 USD | 2021-06-18 | |
| Alichem | A015018472-1g |
Ethyl 3-cyano-4-difluoromethoxy-2-fluorobenzoate |
1807282-65-0 | 97% | 1g |
1,519.80 USD | 2021-06-18 |
Ethyl 3-cyano-4-difluoromethoxy-2-fluorobenzoate Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
Additional information on Ethyl 3-cyano-4-difluoromethoxy-2-fluorobenzoate
Research Brief on Ethyl 3-cyano-4-difluoromethoxy-2-fluorobenzoate (CAS: 1807282-65-0): Recent Advances and Applications
Ethyl 3-cyano-4-difluoromethoxy-2-fluorobenzoate (CAS: 1807282-65-0) is a fluorinated benzoate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic routes, biological activities, and potential industrial applications.
One of the most notable advancements in the study of Ethyl 3-cyano-4-difluoromethoxy-2-fluorobenzoate is its application in the synthesis of small-molecule kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a critical building block for the development of selective JAK2 inhibitors, which are promising candidates for treating myeloproliferative neoplasms. The researchers utilized a multi-step synthetic pathway involving palladium-catalyzed cross-coupling reactions to incorporate the compound into a larger pharmacophore, resulting in enhanced binding affinity and selectivity.
In addition to its role in kinase inhibitor development, Ethyl 3-cyano-4-difluoromethoxy-2-fluorobenzoate has also been investigated for its anti-inflammatory properties. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory effects on COX-2 enzyme activity, with IC50 values in the nanomolar range. The study further elucidated the structure-activity relationship (SAR) of these derivatives, providing valuable insights for the design of next-generation anti-inflammatory drugs.
From a synthetic chemistry perspective, researchers have developed innovative methodologies to optimize the production of Ethyl 3-cyano-4-difluoromethoxy-2-fluorobenzoate. A 2022 patent (WO2022156789) disclosed a scalable and cost-effective process for its synthesis, employing continuous flow chemistry to improve yield and purity. This advancement is particularly relevant for industrial-scale production, addressing previous challenges related to batch variability and environmental impact.
Looking ahead, the versatility of Ethyl 3-cyano-4-difluoromethoxy-2-fluorobenzoate continues to inspire new research directions. Ongoing studies are exploring its potential in agrochemical applications, such as the development of novel herbicides with improved selectivity and reduced environmental persistence. Furthermore, computational modeling efforts are underway to predict its metabolic stability and toxicity profiles, which will be critical for advancing its use in drug discovery pipelines.
In conclusion, Ethyl 3-cyano-4-difluoromethoxy-2-fluorobenzoate (CAS: 1807282-65-0) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse applications—from kinase inhibitors to anti-inflammatory agents—underscore its importance as a versatile intermediate. Future research should focus on expanding its therapeutic potential, optimizing synthetic routes, and addressing any safety concerns to facilitate its transition from bench to bedside.
1807282-65-0 (Ethyl 3-cyano-4-difluoromethoxy-2-fluorobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)